N-(1-Cyanocyclopropyl)-6-methyl-1-(thiophen-2-ylmethyl)pyrazolo[3,4-B]pyridine-4-carboxamide

• IUPAC Name: N-(1-cyanocyclopropyl)-6-methyl-1-(thiophen-2-ylmethyl)pyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C17H15N5OS/c1-11-7-13(16(23)21-17(10-18)4-5-17)14-8-19-22(15(14)20-11)9-12-3-2-6-24-12/h2-3,6-8H,4-5,9H2,1H3,(H,21,23)
• InChI Key: IPBBDLGOHPFSCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=NN(C2=N1)CC3=CC=CS3)C(=O)NC4(CC4)C#N
• Molecular Formula: C17H15N5OS
• Molecular Weight: 337.4 g/mol

Description

N-(1-Cyanocyclopropyl)-6-methyl-1-(thiophen-2-ylmethyl)pyrazolo[3,4-B]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C17H15N5OS and its molecular weight is 337.4. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

• Synthesis and Biological Activities: The synthesis of pyrimidine and pyrazole derivatives, including compounds similar to N-(1-Cyanocyclopropyl)-6-methyl-1-(thiophen-2-ylmethyl)pyrazolo[3,4-B]pyridine-4-carboxamide, has been explored for antimicrobial and antitumor activities. These compounds show potential as antimicrobial agents and have been evaluated for their inhibitory effects against various human cancer cell lines, demonstrating significant therapeutic activity (Rathod & Solanki, 2018; Hawas et al., 2012; Shams et al., 2010).

Insecticidal and Antioxidant Properties

• Insecticidal Agents

  New bioactive sulfonamide thiazole derivatives have been synthesized and tested as potential insecticidal agents against the cotton leafworm, showcasing the versatility of similar compounds in agricultural applications (Soliman et al., 2020).

• Antioxidant Activities

  Compounds synthesized from similar chemical frameworks have been evaluated for their antioxidant activities, further expanding the scope of research into their potential health benefits and applications in disease prevention (Mohamed & El-Sayed, 2019).

Heterocyclic Compound Synthesis

• Heterocyclic Synthesis: The compound and its derivatives serve as precursors in the synthesis of a wide range of heterocyclic compounds. This synthetic versatility is crucial for the development of new materials and drugs, highlighting the compound's importance in medicinal chemistry and material science (Quiroga et al., 1999; Darwish et al., 2014).

Mechanism of Action

Target of Action

The primary target of N-(1-Cyanocyclopropyl)-6-methyl-1-(thiophen-2-ylmethyl)pyrazolo[3,4-B]pyridine-4-carboxamide is Pantothenate Synthetase from Mycobacterium tuberculosis (MTBPS) . This enzyme plays a crucial role in the biosynthesis of pantothenate, a key precursor for the biosynthesis of coenzyme A, which is essential for various metabolic pathways in the bacterium .

Mode of Action

The compound interacts with its target, Pantothenate Synthetase, by binding to it . This binding likely inhibits the normal function of the enzyme, disrupting the biosynthesis of pantothenate and, consequently, coenzyme A

Biochemical Pathways

The affected pathway is the pantothenate and coenzyme A biosynthesis pathway . By inhibiting Pantothenate Synthetase, the compound disrupts the production of pantothenate, a precursor for coenzyme A. This disruption can have downstream effects on various metabolic processes that rely on coenzyme A, potentially leading to the death of the bacterium .

Result of Action

The compound exhibits promising antitubercular activity . By inhibiting Pantothenate Synthetase, it disrupts essential metabolic processes in Mycobacterium tuberculosis, potentially leading to the death of the bacterium